Cas no 5768-40-1 (4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid)

5768-40-1 structure
Product name:4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid
4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((3-Pyridinylcarbonyl)amino)benzoic acid
- benzoic acid, 4-[(3-pyridinylcarbonyl)amino]-
- 4-(pyridine-3-carbonylamino)benzoic acid
- 4-[(pyridin-3-ylcarbonyl)amino]benzoic acid
- Z239128462
- Benzoic acid, 4-((3-pyridinylcarbonyl)amino)-
- p-Nicotinoylaminobenzoic acid
- Oprea1_501543
- SCHEMBL7329481
- 4-nicotinoylaminobenzoic acid
- CS-0360184
- LWFBUVHQVCTCKN-UHFFFAOYSA-N
- AKOS000106276
- 4-[(3-Pyridinylcarbony)amino]benzoic acid
- 4-(Nicotinamido)benzoic acid
- DB-087416
- 5768-40-1
- p-Nicotinamidobenzoic acid
- DTXSID40206382
- STK296790
- 4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid
-
- Inchi: InChI=1S/C13H10N2O3/c16-12(10-2-1-7-14-8-10)15-11-5-3-9(4-6-11)13(17)18/h1-8H,(H,15,16)(H,17,18)
- InChI Key: LWFBUVHQVCTCKN-UHFFFAOYSA-N
- SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)O
Computed Properties
- Exact Mass: 242.0692
- Monoisotopic Mass: 242.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.3A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.391
- Boiling Point: 371.3°C at 760 mmHg
- Flash Point: 178.3°C
- Refractive Index: 1.68
- PSA: 79.29
4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P994580-50mg |
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid |
5768-40-1 | 50mg |
$ 185.00 | 2022-06-03 | ||
TRC | P994580-10mg |
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid |
5768-40-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
TRC | P994580-100mg |
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid |
5768-40-1 | 100mg |
$ 275.00 | 2022-06-03 |
4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
-
A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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